Cas no 6874-80-2 (13-HYDROXYLUPANINE-2-PYRROLE CARBOXYLIC ACID ESTER)

13-HYDROXYLUPANINE-2-PYRROLE CARBOXYLIC ACID ESTER Properties

Names and Identifiers

• 13-HYDROXYLUPANINE-2-PYRROLE CARBOXYLIC ACID ESTER
• Hoe 933
• Calpurnine
• Oroboidine
• (2S-(2alpha,7beta,7abeta,14beta,14aalpha))-1H-Pyrrole-2-carboxylic acid, dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-yl ester
• 1H-Pyrrole-2-carboxylic acid, dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido(1,2-alpha:1',2'-e)(1,5)diazocin-2-yl ester, (2S-(2-alpha,7-beta,7a-beta,14-beta,14a-alpha))-
• (13beta)-2-oxospartein-13-yl 1H-pyrrole-2-carboxylate
• (7alpha,13beta)-2-oxospartein-13-yl 1H-pyrrole-2-carboxylate
• 1-(2,2,8-trimethyltricyclo[6.2.2.01,6]dodec-5-yl)ethanone
• (13beta)-2-oxospartein-13
• CHEBI:177550
• 2-Oxospartein-13-yl 1H-pyrrole-2-carboxylate
• DTXSID00988435
• CHEBI:3331
• [(1S,2S,4S,9R,10R)-14-Oxo-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-4-yl] 1H-pyrrole-2-carboxylate
• 6874-80-2
• HOE-933
• [(1S,2S,4S,9S,10R)-14-oxo-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-4-yl] 1H-pyrrole-2-carboxylate
• 13-hydroxylupanine-2-pyrrolecarbonic Acid
• 13-hydroxy-lupanine-2-pyrrole-carbonic acid
• InChI=1/C20H27N3O3/c24-19-5-1-4-17-13-9-14(12-23(17)19)18-10-15(6-8-22(18)11-13)26-20(25)16-3-2-7-21-16/h2-3,7,13-15,17-18,21H,1,4-6,8-12H2/t13?,14?,15-,17-,18-/m0/s
• 13-Hydroxylupanine-2-pyrrolecarboxylic acid ester
• (7alpha,13beta)-2-Oxospartein-13-yl 1H-pyrrole-2-carboxylate
• +Expand

• InChIKey： YFRYJFMFQOBOSY-YDRHNJASSA-N
• Inchi： InChI=1S/C20H27N3O3/c24-19-5-1-4-17-13-9-14(12-23(17)19)18-10-15(6-8-22(18)11-13)26-20(25)16-3-2-7-21-16/h2-3,7,13-15,17-18,21H,1,4-6,8-12H2/t13-,14-,15-,17+,18-/m0/s1
• SMILES： C1CC2C3CC(CN2C(=O)C1)C4CC(CCN4C3)OC(=O)C5=CC=CN5

Computed Properties

• Exact Mass: 357.20524173g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 357.20524173g/mol
• Heavy Atom Count: 26
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Refractive Index: 1.6300 (estimate)
• Boiling Point: 490.07°C (rough estimate)
• Melting Point: 153°C
• Density: 1.1760 (rough estimate)

Related Categories

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